molecular formula C13H18O4 B8449879 Hexyl 2,4-dihydroxybenzoate CAS No. 37622-50-7

Hexyl 2,4-dihydroxybenzoate

Cat. No.: B8449879
CAS No.: 37622-50-7
M. Wt: 238.28 g/mol
InChI Key: BGLJRJXXSPROLH-UHFFFAOYSA-N
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Description

Hexyl 2,4-dihydroxybenzoate is a useful research compound. Its molecular formula is C13H18O4 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

37622-50-7

Molecular Formula

C13H18O4

Molecular Weight

238.28 g/mol

IUPAC Name

hexyl 2,4-dihydroxybenzoate

InChI

InChI=1S/C13H18O4/c1-2-3-4-5-8-17-13(16)11-7-6-10(14)9-12(11)15/h6-7,9,14-15H,2-5,8H2,1H3

InChI Key

BGLJRJXXSPROLH-UHFFFAOYSA-N

Canonical SMILES

CCCCCCOC(=O)C1=C(C=C(C=C1)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,4-Dihydroxybenzoic acid (5 g) is added to 20 mL of n-hexanol. Concentrated sulfuric acid (5 mL) is added dropwise. The reaction mixture is heated at 60° C. for 6 days. Hexanol is removed under reduced pressure. The residue is recrystalized from methanol/water mixture. The crystals are collected, washed with cold methanol and dried.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two

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